molecular formula C8H7NO2 B1279952 4-Aminophthalide CAS No. 59434-19-4

4-Aminophthalide

Cat. No. B1279952
CAS RN: 59434-19-4
M. Wt: 149.15 g/mol
InChI Key: KOIAVJZQMYBLJJ-UHFFFAOYSA-N
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Description

4-Aminophthalide is a chemical compound with the molecular formula C8H7NO2 . It is used in various chemical reactions and has several properties that make it useful in the field of chemistry .

Scientific Research Applications

Antimicrobial Activity

4-Aminophthalide derivatives have been synthesized and studied for their antimicrobial properties. Research has shown that these compounds exhibit moderate activity against Gram-positive bacteria like Staphylococcus aureus and Gram-negative bacteria such as Escherichia coli. These findings suggest potential applications in developing new antimicrobial agents .

Chemical Synthesis

In the field of synthetic chemistry, 4-Aminophthalide serves as a precursor in the synthesis of various heterocyclic compounds. Its reactivity allows for the creation of complex molecules that can be used in further chemical studies and drug development processes .

Material Science

The compound’s structural properties make it a candidate for material science research, particularly in the development of organic semiconductors and other electronic materials. Its ability to form stable crystalline structures is valuable for creating new materials with specific electronic properties .

Pharmacology

4-Aminophthalide is used in pharmacological research to synthesize derivatives with potential therapeutic applications. It acts as a reagent in the synthesis of butylphthalide derivatives, which have medical applications, indicating its role in drug discovery and development .

Biotechnology

In biotechnological applications, derivatives of 4-Aminophthalide could be explored for their role in biosensing and diagnostics. The compound’s ability to interact with biological molecules may be utilized in the design of sensors and assays for detecting various biomarkers .

Environmental Applications

Research into 4-Aminophthalide derivatives also extends to environmental science, where these compounds could be used as probes or indicators due to their sensitivity to changes in polarity and their potential to form hydrogen bonds with solvent molecules. This property could be exploited in monitoring environmental conditions and pollutant levels .

properties

IUPAC Name

4-amino-3H-2-benzofuran-1-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7NO2/c9-7-3-1-2-5-6(7)4-11-8(5)10/h1-3H,4,9H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KOIAVJZQMYBLJJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2=C(C=CC=C2N)C(=O)O1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30484374
Record name 4-Aminophthalide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30484374
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

149.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Aminophthalide

CAS RN

59434-19-4
Record name 4-Aminophthalide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30484374
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods I

Procedure details

A suspension of 4-nitroisobenzofuran-1(3H)-one (1.0 g, 5.58 mmol) and 10% Pd/C (0.1 g) in ethyl acetate (30 mL) was purged in 1 atm hydrogen and stirred at 25° C. for 3 hr. The mixture was filtered, and the filtrate was concentrated to give 4-aminoisobenzofuran-1(3H)-one (0.8 g, yield 96%) as a off-white solid. MS (ESI) m/z: 150(M+1)+. 1H-NMR (400 MHz, CDCl3) δ 3.82 (s, br 1H), 5.19 (s, 3H), 6.91-6.95 (m, 1H), 7.32-7.36 (m, 2H).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
0.1 g
Type
catalyst
Reaction Step One

Synthesis routes and methods II

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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